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Compound of Interest

Compound Name:
4-Amino-2,6-dichloro-3-

fluorophenol

Cat. No.: B172438 Get Quote

Disclaimer: Specific handling and storage data for 4-Amino-2,6-dichloro-3-fluorophenol is
not readily available. The following information is based on the closely related compound, 4-

Amino-2,6-dichlorophenol, and should be used as a guideline. Researchers, scientists, and

drug development professionals should exercise extreme caution and refer to any specific

supplier safety data sheets (SDS) for the exact compound being used.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: What are the immediate first aid measures in case of exposure to 4-Amino-2,6-

dichlorophenol?

A1: In case of exposure, immediate action is crucial.[1][2][3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops and persists.[1]

[2]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical attention.[1][2]
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Ingestion: Clean mouth with water and seek medical attention. Do not induce vomiting

unless directed to do so by medical personnel.[1][2]

Q2: How should I properly store 4-Amino-2,6-dichlorophenol?

A2: Proper storage is essential for maintaining the stability and safety of the compound.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][4]

Keep the compound away from incompatible substances such as strong oxidizing agents,

acids, acid anhydrides, acid chlorides, and chloroformates.[1][2][4]

It is recommended to store the containers in a secure, locked-up location.[2][3]

Q3: What personal protective equipment (PPE) is required when handling this compound?

A3: Always use appropriate personal protective equipment to minimize exposure.

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[2]

Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.[2][5]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator when handling the powder

form to avoid inhaling dust.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[1][5]

Q4: What should I do in case of an accidental spill of 4-Amino-2,6-dichlorophenol?

A4: In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Minor Spills:

Ensure adequate ventilation.

Wear appropriate PPE (gloves, safety glasses, and a dust respirator).[5]

Use dry clean-up procedures and avoid generating dust.[5]
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Vacuum or sweep up the material and place it into a suitable, labeled disposal container.

[1][5]

Major Spills:

Evacuate personnel from the area and move upwind.

Alert the appropriate emergency response team.

Control personal contact with the substance by using protective equipment.[5]

Prevent the spillage from entering drains, sewers, or water courses.[5]

Summary of Physical and Chemical Properties
Property Value

Appearance Beige to brown granules or powder

Molecular Formula C₆H₅Cl₂NO

Molecular Weight 178.01 g/mol

Melting Point 167-170 °C

Experimental Protocols
Protocol 1: General Handling Procedure

Preparation: Before handling, ensure the work area is clean and well-ventilated. Have an

eyewash station and safety shower readily accessible.[1]

Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat. A dust mask is recommended for handling the

powder.

Weighing and Transfer: Minimize dust generation during weighing and transfer. Use a

chemical fume hood if possible.
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Dissolving: When preparing solutions, add the solid to the solvent slowly while stirring to

avoid splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all

equipment used.

Visual Guides

Handling Protocol Storage Conditions

Preparation:
- Well-ventilated area

- Eyewash & safety shower accessible

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

- Dust Mask

Weighing & Transfer:
- Minimize dust

- Use fume hood

Solution Preparation:
- Add solid to solvent slowly

Post-Handling:
- Wash hands

- Clean equipment

Tightly Closed Container

Cool, Dry, Well-Ventilated Area

Away From Incompatible Substances:
- Strong Oxidizing Agents

- Acids

Store Locked Up
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Caption: General workflow for the safe handling and storage of 4-Amino-2,6-dichlorophenol.
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Minor Spill Response
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Caption: Decision and action flowchart for responding to a spill of 4-Amino-2,6-dichlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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